Cas no 2228712-69-2 (5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amine
• CAS No: 2228712-69-2
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 6524688
• PubChem ID: 165798916
• Update Time: 2025-10-29

5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amine
• 2228712-69-2
• EN300-1925750

• Inchi： 1S/C10H9BrN2O/c1-6-2-3-7(4-8(6)11)10-9(12)5-13-14-10/h2-5H,12H2,1H3
• InChI Key： GKFHISYTRFVIIY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)C1=C(C=NO1)N

Computed Properties

• Exact Mass: 251.98983g/mol
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amine

Introduction to 5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amine (CAS No. 2228712-69-2)

5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amine, identified by the CAS number 2228712-69-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a benzene ring substituted with bromine and a methyl group at the 3 and 4 positions, respectively, which enhances its reactivity and interaction with biological targets. The oxazole moiety, a five-membered heterocycle containing oxygen and nitrogen, contributes to the molecule's unique electronic properties and binding capabilities.

The 5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amine structure represents a promising scaffold for drug discovery. Its molecular framework allows for diverse functionalization, making it a versatile intermediate in synthesizing novel pharmacophores. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with high precision. Molecular docking studies suggest that it may interact with enzymes and receptors involved in critical biological pathways, such as those related to inflammation and cancer metabolism.

In the context of modern drug development, the 1,2-oxazol core is particularly noteworthy. Oxazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 3-bromo-4-methylphenyl substituent further modulates the electronic distribution of the molecule, potentially enhancing its bioavailability and target specificity. This combination of structural features makes 5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amine a compelling candidate for further investigation.

Recent publications highlight the utility of oxazole-based compounds in addressing neurological disorders. For instance, studies have demonstrated that certain oxazole derivatives can modulate neurotransmitter release by interacting with specific ion channels. Given the structural similarity between 5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amine and these bioactive molecules, it is reasonable to hypothesize that this compound may exhibit similar effects. Further preclinical studies are warranted to explore its potential as a therapeutic agent.

The synthesis of 5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also minimize byproduct formation, ensuring a higher purity of the final product. The optimization of synthetic routes is crucial for large-scale production and commercialization.

The pharmacokinetic profile of 5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amine is another area of active research. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is essential for determining its therapeutic efficacy and safety profile. Computational models combined with experimental data have been instrumental in predicting these parameters. Such insights are critical for designing effective dosing regimens and minimizing potential side effects.

One of the most exciting prospects for 5-(3-bromo-4-methylphenyl)-1,2-oxazol-4-amines lies in its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways associated with various diseases, including cancer. By inhibiting specific kinases, this compound could disrupt aberrant signaling networks that drive disease progression. Preliminary data suggest that derivatives of oxazole can exhibit potent kinase inhibition without significant off-target effects—a desirable characteristic in drug development.

The role of 3-bromo substituents in enhancing drug activity cannot be overstated. Bromine atoms introduce electron-withdrawing effects that can modulate receptor binding affinity. Additionally, they serve as handles for further chemical modifications via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. This flexibility allows chemists to fine-tune the properties of 5-(3-bromo-4-methylphenyl)-1,2-oxtaxol-xamine, tailoring it to specific biological targets.

Recent breakthroughs in mRNA-based therapies have also opened new avenues for utilizing heterocyclic compounds like oxazoles. These molecules can be incorporated into nucleic acid analogs or used as modulators of RNA processing machinery. The unique structural features of 5-(3-bromo-xylethylphenyl)-x-oxtaxol-xamine make it an intriguing candidate for such applications.

The regulatory landscape for novel pharmaceuticals continues to evolve favorably towards innovative compounds like 5-(3-bromo-xylethylphenyl)-x-oxtaxol-xamine. Regulatory agencies increasingly recognize the value of computational toxicology and biomarkers in assessing drug safety early in development cycles. This shift has expedited clinical trials for promising candidates while maintaining rigorous safety standards.

In conclusion,5-(3-bromo-xylethylphenyl)-x-oxtaxol-xamine (CAS No 22287126922) represents a fascinating intersection of structural complexity and biological potential。 Its unique chemical features position it as a valuable tool in pharmaceutical research， with applications spanning multiple therapeutic areas。 As our understanding deepens， further exploration will undoubtedly uncover new possibilities， reinforcing its significance as an important chemical entity。